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(3beta)-Stigmast-5-en-3-yl benzoate (3beta)-Stigmast-5-en-3-yl benzoate (3beta)-Stigmast-5-en-3-yl benzoate is a natural product found in Conchocarpus heterophyllus with data available.
Brand Name: Vulcanchem
CAS No.: 1900-52-3
VCID: VC21243643
InChI: InChI=1S/C36H54O2/c1-7-26(24(2)3)14-13-25(4)31-17-18-32-30-16-15-28-23-29(38-34(37)27-11-9-8-10-12-27)19-21-35(28,5)33(30)20-22-36(31,32)6/h8-12,15,24-26,29-33H,7,13-14,16-23H2,1-6H3/t25-,26-,29+,30+,31-,32+,33+,35+,36-/m1/s1
SMILES: CCC(CCC(C)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)OC(=O)C5=CC=CC=C5)C)C)C(C)C
Molecular Formula: C36H54O2
Molecular Weight: 518.8 g/mol

(3beta)-Stigmast-5-en-3-yl benzoate

CAS No.: 1900-52-3

Cat. No.: VC21243643

Molecular Formula: C36H54O2

Molecular Weight: 518.8 g/mol

* For research use only. Not for human or veterinary use.

(3beta)-Stigmast-5-en-3-yl benzoate - 1900-52-3

Specification

Description (3beta)-Stigmast-5-en-3-yl benzoate is a natural product found in Conchocarpus heterophyllus with data available.
CAS No. 1900-52-3
Molecular Formula C36H54O2
Molecular Weight 518.8 g/mol
IUPAC Name [(3S,8S,9S,10R,13R,14S,17R)-17-[(2R,5R)-5-ethyl-6-methylheptan-2-yl]-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] benzoate
Standard InChI InChI=1S/C36H54O2/c1-7-26(24(2)3)14-13-25(4)31-17-18-32-30-16-15-28-23-29(38-34(37)27-11-9-8-10-12-27)19-21-35(28,5)33(30)20-22-36(31,32)6/h8-12,15,24-26,29-33H,7,13-14,16-23H2,1-6H3/t25-,26-,29+,30+,31-,32+,33+,35+,36-/m1/s1
Standard InChI Key WFQRUMHMFCGSRO-XKKOIZAZSA-N
Isomeric SMILES CC[C@H](CC[C@@H](C)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC=C4[C@@]3(CC[C@@H](C4)OC(=O)C5=CC=CC=C5)C)C)C(C)C
SMILES CCC(CCC(C)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)OC(=O)C5=CC=CC=C5)C)C)C(C)C
Canonical SMILES CCC(CCC(C)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)OC(=O)C5=CC=CC=C5)C)C)C(C)C

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